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Compound of Interest

Compound Name: GSK2945 hydrochloride
Cat. No.: B8084197
Get Quote

Application Notes and Protocols for GSK2945
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2945 hydrochloride is a potent and specific antagonist of the nuclear receptor Rev-erba,
a key component of the circadian clock machinery. By modulating the activity of Rev-erba,
GSK2945 hydrochloride has emerged as a valuable tool for investigating the roles of the
circadian rhythm in various physiological and pathophysiological processes, including
metabolism and inflammation. These application notes provide detailed protocols for the
dissolution, in vitro, and in vivo use of GSK2945 hydrochloride, along with data on its
physicochemical properties and a description of its mechanism of action.

Physicochemical Properties and Solubility

GSK2945 hydrochloride is a tertiary amine with the following molecular details:
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Property Value

Molecular Formula C20H19CI3N202S
Molecular Weight 457.79 g/mol

CAS Number 1438071-12-5 (free base)

Solubility Data

GSK2945 hydrochloride exhibits limited solubility in aqueous solutions but is readily soluble in
organic solvents such as dimethyl sulfoxide (DMSO). It is recommended to prepare a

concentrated stock solution in anhydrous DMSO.

Solvent Concentration

Notes

DMSO = 20.83 mg/mL (= 45.50 mM)

Requires sonication for
complete dissolution. Use of
newly opened, anhydrous
DMSO is recommended as the

solvent is hygroscopic.

Ethanol Data not available

Expected to have lower
solubility than in DMSO.
Empirical determination is

recommended.

Water / PBS Poorly soluble

Not recommended for

preparing stock solutions.

Storage and Stability

Proper storage of GSK2945 hydrochloride in both solid and solution forms is critical to

maintain its activity and ensure experimental reproducibility.
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Storage .
Form Stability Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C Up to 3 years
place.
Aliquot to avoid
DMSO Stock Solution -80°C Up to 1 year repeated freeze-thaw
cycles.
For shorter-term
-20°C Up to 1 month
storage.
It is recommended to
prepare fresh dilutions
for each experiment.
) ] ) N For experiments
Working Solutions in o Stability not fully
) 37°C (in incubator) ) longer than 24 hours,
Aqueous Media characterized

consider refreshing
the media with a
freshly diluted

compound.

Mechanism of Action: Antagonism of Rev-erba
Signaling

GSK2945 hydrochloride functions as an antagonist of the nuclear receptor Rev-erba. Rev-
erba is a transcriptional repressor that plays a crucial role in the negative feedback loop of the
core circadian clock. It achieves this by binding to Rev-erb response elements (RORES) in the
promoter regions of target genes, including the core clock component Bmall. Upon binding,

Rev-erba recruits co-repressors, such as nuclear receptor co-repressor 1 (NCoR), leading to

the suppression of gene transcription.

GSK2945 hydrochloride acts by preventing the recruitment of co-repressors to Rev-erbaq,
thereby relieving the transcriptional repression of Rev-erba target genes. This leads to an
increase in the expression of genes like Bmall. The ECso values for GSK2945 hydrochloride
antagonism of mouse and human Rev-erba are 21.5 uM and 20.8 uM, respectively.[1]
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Figure 1. Simplified signaling pathway of Rev-erba and the antagonistic action of GSK2945
hydrochloride.

Experimental Protocols
Preparation of Stock Solutions

Materials:

GSK2945 hydrochloride (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)

Protocol:
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Equilibrate the GSK2945 hydrochloride vial to room temperature before opening to prevent
moisture condensation.

Weigh the desired amount of GSK2945 hydrochloride in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 20.83 mg/mL for a 45.50 mM stock).

Vortex the solution thoroughly for 1-2 minutes.
Sonicate the solution in a water bath for 10-15 minutes to ensure complete dissolution.
Visually inspect the solution to confirm that no particulates are present.

Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Figure 2. Workflow for the preparation of GSK2945 hydrochloride stock solution.
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In Vitro Assay: Bmall-Luciferase Reporter Assay

This protocol describes how to assess the antagonist activity of GSK2945 hydrochloride on
Rev-erba using a luciferase reporter assay in a cell line such as U20S or HEK293.

Materials:

U20S or HEK293 cells

e Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and
antibiotics

e Bmall promoter-luciferase reporter plasmid (Bmall-Luc)

e Rev-erba expression plasmid (optional, to enhance the signal)

» Transfection reagent

e GSK2945 hydrochloride DMSO stock solution

e Luciferase assay reagent

o White, clear-bottom 96-well plates

e Luminometer

Protocol:

e Cell Seeding: Seed U20S or HEK293 cells in a 96-well plate at a density that will result in
70-80% confluency at the time of transfection.

o Transfection: Co-transfect the cells with the Bmall-Luc reporter plasmid (and optionally a
Rev-erba expression plasmid) using a suitable transfection reagent according to the
manufacturer's protocol. A control plasmid expressing a different reporter (e.g., Renilla
luciferase) can be included for normalization.

 Incubation: Incubate the cells for 24 hours post-transfection to allow for plasmid expression.
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o Compound Treatment: Prepare serial dilutions of GSK2945 hydrochloride in cell culture
medium from the DMSO stock solution. The final DMSO concentration in the wells should be
kept constant and low (e.g., <0.1%). Replace the medium in the wells with the medium
containing different concentrations of GSK2945 hydrochloride. Include a vehicle control
(DMSO only).

¢ Incubation: Incubate the treated cells for another 18-24 hours.

o Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer
according to the luciferase assay kit manufacturer's instructions.

o Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal (if used).
Plot the normalized luciferase activity against the concentration of GSK2945 hydrochloride
to determine the ECso.

In Vivo Administration

GSK2945 hydrochloride can be administered to animal models through various routes,
including intraperitoneal (IP) injection and oral gavage. The following are example vehicle
formulations.

4.3.1. Formulation for Intraperitoneal (IP) Injection or Oral Gavage (Suspension)

This formulation results in a suspended solution.

Component Percentage Example for 1 mL
DMSO 10% 100 pL
20% SBE-B-CD in Saline 90% 900 pL
Solubility ~2.08 mg/mL
Protocol:

» Prepare a 20.8 mg/mL stock solution of GSK2945 hydrochloride in DMSO.

e In a sterile tube, add 900 puL of 20% SBE-3-CD in saline.
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o While vortexing the SBE-3-CD solution, slowly add 100 pL of the GSK2945 hydrochloride
DMSO stock solution.

» Sonicate the resulting suspension to ensure homogeneity before administration.
4.3.2. Formulation for Oral Gavage (Clear Solution)

This formulation results in a clear solution.

Component Percentage Example for 1 mL
DMSO 10% 100 pL
Corn QOil 90% 900 pL
Solubility > 2.08 mg/mL
Protocol:

Prepare a 20.8 mg/mL stock solution of GSK2945 hydrochloride in DMSO.

In a sterile tube, add 900 pL of corn oil.

Add 100 pL of the GSK2945 hydrochloride DMSO stock solution to the corn oil.

Vortex thoroughly to obtain a clear solution.

Note on In Vivo Dosing: A previously reported dosing regimen for mice is 10 mg/kg
administered via intraperitoneal injection twice daily.[1] The optimal dose and administration
route should be determined empirically for each specific animal model and experimental
design.

Troubleshooting

e Precipitation in Aqueous Media: GSK2945 hydrochloride has low aqueous solubility. When
diluting the DMSO stock solution into cell culture media or aqueous buffers, add the stock
solution dropwise while vortexing or swirling to ensure rapid dispersion. Pre-warming the
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agueous solution to 37°C can also improve solubility. If precipitation persists, consider
lowering the final concentration.

 Inconsistent In Vitro Results: This may be due to the instability of the compound in the cell
culture medium over long incubation periods. It is advisable to prepare fresh dilutions for
each experiment and minimize the pre-incubation time of the compound in the medium
before adding it to the cells.

» Variable In Vivo Efficacy: Ensure the dosing solution is homogenous, especially if it is a
suspension. Sonicate the suspension immediately before each administration.

Conclusion

GSK2945 hydrochloride is a critical research tool for elucidating the functions of Rev-erba
and the broader implications of the circadian clock in health and disease. Adherence to the
proper dissolution, storage, and experimental protocols outlined in these application notes will
help ensure the generation of reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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